N-(2-fluorophenyl)-N'-(1-naphthoyl)thiourea

• Molecular Formula: C18H13FN2OS
• Molecular Weight: 324.4 g/mol
• IUPAC Name: N-[(2-fluorophenyl)carbamothioyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C18H13FN2OS/c19-15-10-3-4-11-16(15)20-18(23)21-17(22)14-9-5-7-12-6-1-2-8-13(12)14/h1-11H,(H2,20,21,22,23)
• InChI Key: XHPMTUKPBZZTEA-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NC(=S)NC3=CC=CC=C3F

Description

N-(2-fluorophenyl)-N'-(1-naphthoyl)thiourea, commonly known as JWH-018, is a synthetic cannabinoid that binds to the CB1 receptor in the brain. It was first synthesized by John W. Huffman in 1995 as part of his research on the endocannabinoid system. JWH-018 is a potent agonist of the CB1 receptor and has been used in scientific research to study the effects of cannabinoids on the brain.

Mechanism of Action

JWH-018 binds to the CB1 receptor in the brain, which is responsible for regulating mood, appetite, and pain. When JWH-018 binds to the CB1 receptor, it activates a signaling pathway that leads to the release of neurotransmitters such as dopamine and serotonin. This can produce a range of effects, including euphoria, relaxation, and altered perception.
Biochemical and Physiological Effects
JWH-018 has been shown to have a range of biochemical and physiological effects. It can produce feelings of euphoria, relaxation, and altered perception, similar to those produced by marijuana. It can also cause increased heart rate, blood pressure, and body temperature. Long-term use of JWH-018 has been linked to addiction, withdrawal symptoms, and other health problems.

Advantages and Limitations for Lab Experiments

JWH-018 has several advantages for use in lab experiments. It is a potent agonist of the CB1 receptor and can produce effects similar to those of THC, making it a useful tool for studying the endocannabinoid system. However, JWH-018 is a synthetic compound and may not accurately reflect the effects of natural cannabinoids found in marijuana. Additionally, JWH-018 has been linked to addiction and other health problems, which may limit its use in lab experiments.

Future Directions

There are several future directions for research on JWH-018. One area of interest is the role of the endocannabinoid system in the regulation of mood, appetite, and pain. JWH-018 has been used to study this system, but more research is needed to fully understand its effects. Another area of interest is the development of new synthetic cannabinoids that can selectively target the CB1 receptor without producing unwanted side effects. Finally, there is a need for more research on the long-term effects of JWH-018 and other synthetic cannabinoids on human health.

Synthesis Methods

JWH-018 is synthesized using a multi-step process that involves the reaction of 1-naphthoyl chloride with 2-fluoroaniline to form an intermediate product. The intermediate is then reacted with thiourea to form the final product, JWH-018. The synthesis of JWH-018 is complex and requires specialized equipment and expertise.

Scientific Research Applications

JWH-018 has been used in scientific research to study the effects of cannabinoids on the brain. It has been shown to have a high affinity for the CB1 receptor and can produce effects similar to those of THC, the active ingredient in marijuana. JWH-018 has been used to study the role of the endocannabinoid system in the regulation of mood, appetite, and pain.